Cas no 174582-14-0 (hexyl (5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate)

• Product name: hexyl (5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate
• CAS No: 174582-14-0
• MF: C₁₂H₁₇FN₂O₄
• MW: 272.272786855698
• CID: 1360130
• PubChem ID: 3075296

hexyl (5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• hexyl (5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate
• hexyl 2-(5-fluoro-2,4-dioxopyrimidin-1-yl)acetate
• 1(2H)-Pyrimidineacetic acid, 3,4-dihydro-2,4-dioxo-5-fluoro-, hexyl ester
• Hexyl 3,4-dihydro-2,4-dioxo-5-fluoro-1(2H)-pyrimidineacetate
• Hexyl 2-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate
• 174582-14-0
• 5-Fluorouracil-1-acetylhexane
• DTXSID90169852

• Inchi： InChI=1S/C12H17FN2O4/c1-2-3-4-5-6-19-10(16)8-15-7-9(13)11(17)14-12(15)18/h7H,2-6,8H2,1H3,(H,14,17,18)
• InChI Key： FECFDPKUXBDRDY-UHFFFAOYSA-N
• SMILES： CCCCCCOC(=O)CN1C=C(C(=O)NC1=O)F

Computed Properties

• Exact Mass: 272.11731
• Monoisotopic Mass: 272.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 75.71